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Compound of Interest

Compound Name: Osanetant

Cat. No.: B1677505 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Osanetant is paramount. This document provides

immediate, essential guidance on personal protective equipment, operational procedures, and

disposal plans to foster a secure laboratory environment.

Hazard Identification and Safety Data
Osanetant is a non-peptide neurokinin 3 (NK3) receptor antagonist.[1][2][3][4][5][6][7] While

one Safety Data Sheet (SDS) for Osanetant (hydrate) indicates that the substance is not

classified according to the Globally Harmonized System (GHS), other sources provide GHS

classifications indicating potential hazards. Following the precautionary principle, it is

recommended to adhere to the more stringent safety warnings.

According to aggregated GHS information, Osanetant is considered:

Harmful if swallowed[8]

Causes serious eye irritation[8]
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Property Value Source

Molecular Formula C₃₅H₄₁Cl₂N₃O₂ [8]

Molecular Weight 606.6 g/mol [8]

Solubility in DMSO ~15 mg/mL [2]

Occupational Exposure Limit

(OEL)

Not established. Use with

caution.

Personal Protective Equipment (PPE)
Given the hazard classifications, the following PPE is mandatory when handling Osanetant to
minimize exposure risk.

Hand Protection: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile). The

inner glove should be tucked under the cuff of the lab coat, and the outer glove should

overlap the cuff. Change the outer glove immediately if contaminated and both gloves

regularly.

Eye Protection: Use safety glasses with side shields or chemical safety goggles to protect

against splashes and airborne particles.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

NIOSH-approved respirator should be used in a well-ventilated area or a fume hood.

Body Protection: A lab coat or a disposable gown made of a low-permeability fabric should

be worn. Ensure it has a solid front, long sleeves, and tight-fitting cuffs.

Figure 1: Mandatory PPE for Osanetant Handling

Operational Plans: Safe Handling and Spill
Procedures
Routine Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure

to control dust.

Solution Preparation: When preparing solutions, add the solid Osanetant to the solvent

slowly to avoid splashing. As Osanetant is soluble in DMSO, handle this solvent with

appropriate care.[2]

Post-Handling: After handling, remove the outer gloves and dispose of them as hazardous

waste. Wash hands thoroughly with soap and water. Clean all contaminated surfaces.

Spill Response: In the event of a spill, immediate and appropriate action is critical to prevent

exposure and contamination.

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Isolate: Secure the area to prevent unauthorized entry.

Protect: Don appropriate PPE, including respiratory protection if the spill involves a powder.

Contain & Clean:

Solid Spills: Gently cover the spill with an absorbent material (e.g., vermiculite, sand) to

avoid raising dust. Carefully scoop the material into a labeled, sealable hazardous waste

container.

Liquid Spills: Use absorbent pads to contain and absorb the spill. Place used pads into a

labeled, sealable hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed

of as hazardous chemical waste.
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Figure 2: Osanetant Spill Response Workflow

Disposal Plan
All Osanetant waste, including unused product, contaminated materials, and disposable PPE,

must be treated as hazardous chemical waste.

Disposal Procedures:

Segregation: Do not mix Osanetant waste with other waste streams.

Collection: Collect all waste in clearly labeled, sealed, and puncture-resistant containers. The

label should include "Hazardous Waste" and the chemical name "Osanetant."

Storage: Store waste containers in a designated, secure area away from incompatible

materials, pending disposal.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of Osanetant down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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